N-ethyl-N'-(2-methylphenyl)ethanediamide

• IUPAC Name: N-ethyl-N'-(2-methylphenyl)oxamide
• InChI: InChI=1S/C11H14N2O2/c1-3-12-10(14)11(15)13-9-7-5-4-6-8(9)2/h4-7H,3H2,1-2H3,(H,12,14)(H,13,15)
• InChI Key: BEXZVNOQYFRYTJ-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C(=O)NC1=CC=CC=C1C
• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol

Description

N-ethyl-N'-(2-methylphenyl)ethanediamide, commonly known as 'etomidate,' is a potent intravenous anesthetic agent used for inducing anesthesia in patients undergoing surgery or medical procedures. It was first synthesized in 1964 and has since become an essential tool in modern anesthesia practice. Etomidate is known for its rapid onset and short duration of action, making it an ideal anesthetic agent for short surgical procedures.

Mechanism of Action

Etomidate acts on the gamma-aminobutyric acid (GABA) receptor, causing an increase in chloride ion conductance and hyperpolarization of the neuron. This results in the inhibition of neural activity and the induction of anesthesia.
Biochemical and Physiological Effects
Etomidate has been shown to have minimal effects on cardiovascular and respiratory function, making it an ideal anesthetic agent for patients with compromised cardiopulmonary function. It has also been shown to have minimal effects on hepatic and renal function, making it a safe choice for patients with liver or kidney disease.

Advantages and Limitations for Lab Experiments

Etomidate has several advantages for use in laboratory experiments. It has a rapid onset and short duration of action, allowing researchers to induce anesthesia quickly and easily. It also has minimal effects on cardiovascular and respiratory function, making it a safe choice for animal models with compromised cardiopulmonary function. However, etomidate has been shown to suppress the adrenal gland's function, leading to adrenal insufficiency in some patients.

Future Directions

There are several areas of future research that could be explored regarding etomidate. One area of interest is the development of new analogs of etomidate that have improved pharmacological properties, such as longer duration of action or increased potency. Another area of interest is the study of etomidate's effects on neurotransmitter systems other than the GABA receptor, which could lead to the development of new drugs for the treatment of various neurological disorders. Finally, further research is needed to understand the long-term effects of etomidate on adrenal function and to develop strategies to minimize the risk of adrenal insufficiency in patients who receive etomidate for anesthesia.

Synthesis Methods

Etomidate is synthesized by the condensation of 2-ethyl-1,3-hexanediol with 2-methylbenzoyl chloride, followed by the reaction of the resulting intermediate with ammonia. The final product is purified by recrystallization.

Scientific Research Applications

Etomidate has been extensively studied for its anesthetic properties and its effects on the central nervous system. It is commonly used in clinical research to induce anesthesia in animal models, allowing researchers to study the effects of various drugs and treatments on the central nervous system.